Cas no 117460-96-5 (L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans-)

• Product Name: L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans-
• CAS No: 117460-96-5
• MF: C₁₂H₂₅NO₃Si
• MW: 259.417304754257
• CID: 3657489
• PubChem ID: 15758873
• Update Time: 2025-06-08

L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans-
• (2S,4R)-methyl4-((tert-butyldimethylsilyl)oxy)pyrrolidine-2-carboxylate(WX191961)
• (2S,4R)-methyl4-((tert-butyldimethylsilyl)oxy)pyrrolidine-2-carboxylate
• L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, (4R)-
• methyl (2S,4R)-4-[(tert-butyldimethylsilyl)oxy]pyrrolidine-2-carboxylate
• (2S,4R)-4-(tert-butyl-dimethyl-silanyloxy)-pyrrolidine-2-carboxylic acid methyl ester
• EN300-45377219
• doi:10.14272/JSPTYFYXVHYTLP-ZJUUUORDSA-N.1
• JSPTYFYXVHYTLP-ZJUUUORDSA-N
• 117460-96-5
• SCHEMBL3428965
• (2S, 4R)-4-(tert-butyl-dimethyl-silanyloxy)-pyrrolidine-2-carboxylic acid methyl ester
• AT31844
• 10.14272/JSPTYFYXVHYTLP-ZJUUUORDSA-N.1
• METHYL (2S,4R)-4-((TERT-BUTYLDIMETHYLSILYL)OXY)PYRROLIDINE-2-CARBOXYLATE

• Inchi： 1S/C12H25NO3Si/c1-12(2,3)17(5,6)16-9-7-10(13-8-9)11(14)15-4/h9-10,13H,7-8H2,1-6H3/t9-,10+/m1/s1
• InChI Key： JSPTYFYXVHYTLP-ZJUUUORDSA-N
• SMILES： C(OC)(=O)[C@@H]1C[C@@H](O[Si](C(C)(C)C)(C)C)CN1

Computed Properties

• Exact Mass: 259.16037019Da
• Monoisotopic Mass: 259.16037019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans-

L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans- (CAS No. 117460-96-5): An Overview of Its Synthesis, Properties, and Applications in Chemical Biology and Medicinal Chemistry

L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans- (CAS No. 117460-96-5) is a versatile compound with significant applications in chemical biology and medicinal chemistry. This compound is a derivative of L-proline, a non-essential amino acid that plays a crucial role in various biological processes. The introduction of the tert-butyldimethylsilyl (TBS) protecting group and the methyl ester functionality imparts unique chemical properties and reactivity profiles to this molecule.

The synthesis of L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans- typically involves several steps. Initially, L-proline is converted into its corresponding alcohol derivative through a series of reactions. The alcohol is then protected with the TBS group using tert-butyldimethylsilyl chloride (TBSCl) in the presence of a base such as imidazole or triethylamine. Subsequently, the protected alcohol is esterified with methanol to form the methyl ester. The final step involves the formation of the trans-isomer through stereoselective catalysis or other methods to ensure the desired stereochemistry.

The physical and chemical properties of L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans- are well-characterized. It is a white crystalline solid with a melting point of approximately 75-78°C. The compound is soluble in common organic solvents such as dichloromethane (DCM), ethyl acetate (EtOAc), and tetrahydrofuran (THF). The presence of the TBS protecting group and the methyl ester functionality makes it highly reactive in various chemical transformations, including nucleophilic substitution reactions and coupling reactions.

In chemical biology, L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans- has been utilized as a building block for the synthesis of complex molecules with biological activity. For instance, it has been employed in the synthesis of peptidomimetics and small molecules that target specific protein-protein interactions. These molecules have shown promise in modulating cellular processes and have potential applications in drug discovery and development.

Recent studies have highlighted the importance of L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans- in medicinal chemistry. One notable application is its use in the development of prodrugs for improved drug delivery and pharmacokinetic properties. Prodrugs are inactive derivatives that are converted into active drugs within the body through enzymatic or chemical processes. The TBS protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug at the desired site of action.

In addition to its role in prodrug design, L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans- has been explored for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are used to control stereochemistry during organic synthesis by temporarily introducing chirality into a reaction intermediate. This approach has been particularly useful in the synthesis of optically pure compounds with pharmaceutical relevance.

The stability and reactivity of L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, trans- make it an attractive candidate for various synthetic transformations. For example, it can be used as a starting material for the synthesis of complex natural products and bioactive molecules. Recent advances in catalytic methods have further expanded its utility by enabling more efficient and selective transformations.

In conclusion, L-Proline, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-methyl ester, trans- (CAS No. 117460-96-5) is a valuable compound with diverse applications in chemical biology and medicinal chemistry. Its unique chemical properties and reactivity profiles make it an essential building block for the synthesis of complex molecules with biological activity. Ongoing research continues to uncover new applications and potential uses for this compound in drug discovery and development.